Cas no 126812-30-4 (2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione)
126812-30-4 structure
Product Name:2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
CAS No:126812-30-4
MF:C15H15NO4
MW:273.283904314041
MDL:MFCD02189535
CID:4761139
PubChem ID:704835
Update Time:2024-11-07
2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[(cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
- 1,3-Dioxoisoindolin-2-yl cyclohexanecarboxylate
- ChemDiv3_004163
- Cambridge id 7029765
- HMS1484N05
- STK223456
- IDI1_022073
- Cyclohexanecarboxylic acid phthalimidyl ester
- BRD-K17570253-001-01-0
- (1,3-dioxoisoindol-2-yl) cyclohexanecarboxylate
- 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate
- 126812-30-4
- CS-0216935
- 1,3-DIOXOISOINDOL-2-YL CYCLOHEXANECARBOXYLATE
- SR-01000504847
- AKOS001665480
- MFCD02189535
- AT20652
- EN300-6489204
- SR-01000504847-1
- SCHEMBL13479740
- AN-979/15447008
- BFA81230
- 2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
-
- MDL: MFCD02189535
- Inchi: 1S/C15H15NO4/c17-13-11-8-4-5-9-12(11)14(18)16(13)20-15(19)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
- InChI Key: VXTXIRMTGIZWEI-UHFFFAOYSA-N
- SMILES: O(C(C1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 273.10010796g/mol
- Monoisotopic Mass: 273.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.7
2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 227706-2.500g |
1,3-Dioxoisoindolin-2-yl cyclohexanecarboxylate, 95% |
126812-30-4 | 95% | 2.500g |
$1403.00 | 2023-09-09 | |
| eNovation Chemicals LLC | Y1230089-100g |
1,3-Dioxoisoindolin-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 100g |
$1550 | 2024-06-03 | |
| Enamine | EN300-6489204-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.05g |
$168.0 | 2023-05-31 | |
| Enamine | EN300-6489204-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.1g |
$252.0 | 2023-05-31 | |
| Enamine | EN300-6489204-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.25g |
$361.0 | 2023-05-31 | |
| Enamine | EN300-6489204-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 0.5g |
$569.0 | 2023-05-31 | |
| Enamine | EN300-6489204-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 1g |
$728.0 | 2023-05-31 | |
| Enamine | EN300-6489204-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 2.5g |
$1428.0 | 2023-05-31 | |
| Enamine | EN300-6489204-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 5g |
$2110.0 | 2023-05-31 | |
| Enamine | EN300-6489204-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl cyclohexanecarboxylate |
126812-30-4 | 95% | 10g |
$3131.0 | 2023-05-31 |
2-[(Cyclohexylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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